molecular formula C16H24N2OS B1620797 N-[(Dibutylamino)thioxomethyl]-benzamide CAS No. 68141-55-9

N-[(Dibutylamino)thioxomethyl]-benzamide

Cat. No. B1620797
CAS RN: 68141-55-9
M. Wt: 292.4 g/mol
InChI Key: CRZCQVXNPTXOMF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(Dibutylamino)thioxomethyl)-benzamide, also known as N-dibutyl-thio-methylbenzamide or N-DBTMBA, is a synthetic compound belonging to the class of amides. It is an organic molecule composed of a benzene ring, two nitrogen atoms and two sulfur atoms. It is an important intermediate for the synthesis of several drugs, such as anti-cancer agents and antifungal agents. N-DBTMBA has a wide range of applications in the field of organic synthesis, including the production of pharmaceuticals, agrochemicals, dyes, and other organic compounds.

Mechanism of Action

N-DBTMBA is a synthetic compound that is primarily used as an intermediate in the synthesis of pharmaceuticals. It acts as an electron-donating group, which can be used to modify the reactivity of other molecules. It is also used as a building block for the synthesis of dyes and other organic compounds.
Biochemical and Physiological Effects
N-DBTMBA has been studied for its potential biochemical and physiological effects. Studies have shown that N-DBTMBA can reduce the activity of the enzyme acetylcholinesterase, which plays an important role in the transmission of nerve impulses. In addition, N-DBTMBA has been shown to inhibit the growth of cancer cells in vitro and to reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

The use of N-DBTMBA in laboratory experiments has several advantages. It is relatively easy to synthesize and is relatively stable in solution. In addition, it is relatively inexpensive and can be used in a variety of reactions. However, there are some limitations to the use of N-DBTMBA in laboratory experiments. It is a highly reactive compound and can react with other compounds in solution, which can lead to unwanted side reactions. In addition, it is a toxic compound and should be handled with care in the laboratory.

Future Directions

N-DBTMBA has a wide range of potential applications in the field of organic synthesis. Future research should focus on optimizing the synthesis of N-DBTMBA and exploring its potential applications in the synthesis of pharmaceuticals, agrochemicals, dyes, and other organic compounds. In addition, further research should be conducted to explore the biochemical and physiological effects of N-DBTMBA and to develop new and improved methods for its use in laboratory experiments.

Scientific Research Applications

N-DBTMBA is an important intermediate for the synthesis of a variety of drugs, including anti-cancer agents, antifungal agents, and other pharmaceuticals. It is also used as a building block for the synthesis of dyes and other organic compounds. N-DBTMBA has been used in the synthesis of a variety of drugs, such as the antifungal agent, fluconazole, and the anti-cancer agents, gemcitabine and paclitaxel. It has also been used in the synthesis of the antifungal agent, voriconazole, and the antimalarial agent, artemisinin.

properties

IUPAC Name

N-(dibutylcarbamothioyl)benzamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H24N2OS/c1-3-5-12-18(13-6-4-2)16(20)17-15(19)14-10-8-7-9-11-14/h7-11H,3-6,12-13H2,1-2H3,(H,17,19,20)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CRZCQVXNPTXOMF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCN(CCCC)C(=S)NC(=O)C1=CC=CC=C1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H24N2OS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10376208
Record name N-[(DIBUTYLAMINO)THIOXOMETHYL]-BENZAMIDE
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10376208
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

292.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

68141-55-9
Record name N-[(DIBUTYLAMINO)THIOXOMETHYL]-BENZAMIDE
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10376208
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

To a solution of 36.93 g (380 mmol) of potassium thiocyanate in 600 ml of acetone was added dropwise over 15 mins, 53.42 g (380 mmol) of benzoyl chloride. The resultant mixture was heated at reflux for 20 mins. To this mixture was added over 10 mins, 51.70 g (400 mmol) of dibutylamine. The mixture was stirred for 3 hrs and poured into a solution of 100 ml of concentrated HCl and 800 ml of ice. The yellow solid precipitate was collected, washed with water and recrystallized from isopropanol. The white solid was collected and dried to give 70.12 g of product (63.1% yield); mp: 90-93° C. The NMR spectrum was consistent with the proposed structure. Anal. Calcd. for C16H24N2OS: C, 65.7; H, 8.3; N, 9.6; S, 11.0. Found: C, 65.84; H, 8.25; N, 9.61; S, 10.7.
Quantity
36.93 g
Type
reactant
Reaction Step One
Quantity
600 mL
Type
solvent
Reaction Step One
Quantity
53.42 g
Type
reactant
Reaction Step Two
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
51.7 g
Type
reactant
Reaction Step Four
Name
Quantity
100 mL
Type
reactant
Reaction Step Five
[Compound]
Name
ice
Quantity
800 mL
Type
reactant
Reaction Step Five
Yield
63.1%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-[(Dibutylamino)thioxomethyl]-benzamide
Reactant of Route 2
Reactant of Route 2
Reactant of Route 2
N-[(Dibutylamino)thioxomethyl]-benzamide
Reactant of Route 3
Reactant of Route 3
Reactant of Route 3
N-[(Dibutylamino)thioxomethyl]-benzamide
Reactant of Route 4
N-[(Dibutylamino)thioxomethyl]-benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.